Cas no 84563-47-3 (L-Glutamine,N-[(3S)-2-oxo-3-piperidinyl]-N2-(1-oxopropyl)-, ethyl ester)

• Product Name: L-Glutamine,N-[(3S)-2-oxo-3-piperidinyl]-N2-(1-oxopropyl)-, ethyl ester
• CAS No: 84563-47-3
• MF: C₁₅H₂₅N₃O₅
• MW: 327.37610411644
• CID: 722496
• PubChem ID: 134782
• Update Time: 2025-04-19

L-Glutamine,N-[(3S)-2-oxo-3-piperidinyl]-N2-(1-oxopropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Glutamine,N-[(3S)-2-oxo-3-piperidinyl]-N2-(1-oxopropyl)-, ethyl ester
• ethyl (2S)-5-amino-5-oxo-2-[[(3S)-2-oxopiperidin-3-yl]-propanoylamino]pentanoate
• L-Glutamine, N-(2-oxo-3-piperidinyl)-N2-(1-oxopropyl)-, ethyl ester, ( S)-
• DTXSID40233557
• L-Glutamine, N-(2-oxo-3-piperidinyl)-N2-(1-oxopropyl)-, ethyl ester, (S)-
• N-Propionyl-gamma-L-glutamyl-L-ornithine-delta-lactam ethyl ester
• Glorin
• 84563-47-3
• ethyl N2-((S)-2-oxopiperidin-3-yl)-N2-propionyl-L-glutaminate

• Inchi： 1S/C15H25N3O5/c1-3-13(20)18(10-6-5-9-17-14(10)21)11(7-8-12(16)19)15(22)23-4-2/h10-11H,3-9H2,1-2H3,(H2,16,19)(H,17,21)/t10-,11-/m0/s1
• InChI Key： RIPAYNTUTNFPLK-QWRGUYRKSA-N
• SMILES： O=C1[C@H](CCCN1)N(C(CC)=O)[C@H](C(=O)OCC)CCC(N)=O

Computed Properties

• Exact Mass: 327.179421
• Monoisotopic Mass: 327.179421
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 9
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119
• XLogP3: -0.4

Experimental Properties

• Density: 1.21
• Boiling Point: 639.7°C at 760 mmHg
• Flash Point: 340.7°C
• Refractive Index: 1.524

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives